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Compound of Interest

Compound Name: 2-Methoxy-2-methylheptane

Cat. No.: B3057090 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 2-Methoxy-2-
methylheptane (CAS No. 76589-16-7). The information is compiled from publicly available

safety and regulatory documents to assist researchers, scientists, and drug development

professionals in the safe handling and use of this compound.

Chemical and Physical Properties
2-Methoxy-2-methylheptane is a tertiary ether used as a high-performance fuel additive, a

versatile solvent, and an intermediate in organic synthesis.[1] Its physical and chemical

properties are summarized below for easy reference.
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Property Value Source

Molecular Formula C9H20O [2][3]

Molecular Weight 144.25 g/mol [2][3]

Appearance Colorless liquid [4]

Boiling Point ~132-136 °C [4]

Density ~0.759 g/cm³ [4]

Solubility
Soluble in organic solvents like

ether and acetone.
[4]

Purity 97% (Typical) [1][2]

Hazard Identification and Classification
2-Methoxy-2-methylheptane is classified as a hazardous chemical according to the Globally

Harmonised System of Classification and Labelling of Chemicals (GHS).[2][3] The primary

hazards are its flammability and its potential to cause skin sensitization.[3][4]

GHS Hazard Classification
Hazard Class Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid and

vapor

Skin Sensitization 1B
H317: May cause an allergic

skin reaction

Chronic Aquatic Toxicity 3
H412: Harmful to aquatic life

with long lasting effects

Source:[3]

GHS Hazard and Precautionary Statements
The following diagram illustrates the logical relationship between the hazard classifications and

the corresponding precautionary statements.
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Hazard Identification

Precautionary Measures

H226
Flammable liquid and vapor

Prevention (P210, P261, P272, P273, P280)

Storage (P403+P235)

H317
May cause an allergic skin reaction

Response (P302+P352, P333+P317)

H412
Harmful to aquatic life

with long lasting effects

Disposal (P501)

Click to download full resolution via product page

Caption: GHS Hazard and Precautionary Relationship.

Toxicological Information
Toxicological data for 2-Methoxy-2-methylheptane is limited. The available acute oral toxicity

data is summarized below.

Test Species Route Value Observations

Acute Oral

Toxicity (LD50)
Rat Oral

> 2,000 mg/kg

bw

One rat was

terminated on

day 2. Signs of

toxicity included

lethargy,

hunched posture,

uncoordinated

movements,

piloerection, and

salivation.
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Source:[2]

Experimental Protocol Summary (Acute Oral Toxicity): Detailed experimental protocols are not

provided in the source documents. The study was conducted based on standardized guidelines

for acute oral toxicity testing. The key parameters noted were the dosage (> 2,000 mg/kg body

weight), the species (rat), and the observation period (14 days). Clinical signs of toxicity were

recorded for all animals.[2]

Handling and Storage
Proper handling and storage procedures are crucial to minimize the risks associated with 2-
Methoxy-2-methylheptane.

Recommended Handling and Storage Procedures:

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.

Avoid inhalation of vapors or mists.[4]

Avoid contact with skin and eyes.[4]

Use spark-proof tools and explosion-proof equipment.[5]

Ground and bond containers when transferring material to prevent static discharge.[5]

Storage:

Store in original, tightly closed containers.[2]

Keep in a cool, dry, and well-ventilated place.[2][4]

Store away from heat, sparks, open flames, and other ignition sources.[4][6]

Keep away from incompatible materials such as strong oxidizing agents.[6]

Recommended Personal Protective Equipment (PPE)
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The following diagram outlines the recommended personal protective equipment when

handling 2-Methoxy-2-methylheptane.

Personal Protective Equipment (PPE)

Eye Protection
(Safety glasses, chemical goggles)

Hand Protection
(Impervious gloves)

Body Protection
(Protective clothing, lab coat)

Respiratory Protection
(If ventilation is insufficient)

Chemical Handler

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment.

Accidental Release Measures
In the event of a spill or accidental release, immediate and appropriate action is necessary to

contain the chemical and prevent exposure.

Spill Response Protocol: Spills should be handled by physical containment, collection, and

subsequent safe disposal.[2]

The following workflow outlines the general procedure for managing a spill of 2-Methoxy-2-
methylheptane.
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Spill Occurs

Evacuate Area

Ensure Adequate Ventilation

Remove Ignition Sources

Contain Spill
(Use inert absorbent material)

Collect Absorbed Material
(Use spark-proof tools)

Dispose of Waste
(In accordance with regulations)

Clean Spill Area

Spill Managed

Click to download full resolution via product page

Caption: Spill Response Workflow.
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Stability and Reactivity
Chemical Stability: The notified chemical is expected to be stable under normal conditions of

use.[2]

Possibility of Hazardous Reactions: Violent reactions are possible with strong oxidizing

agents.

Conditions to Avoid: Strong heating and all sources of ignition.

Incompatible Materials: Strong oxidizing agents.[6]

Hazardous Decomposition Products: In the event of a fire, hazardous combustion gases or

vapors may be formed.

Ecological Information
2-Methoxy-2-methylheptane is classified as harmful to aquatic life with long-lasting effects

(Chronic Aquatic Toxicity Category 3).[2][3] Release into the environment should be avoided.

Disposal Considerations
Waste material must be disposed of in accordance with national and local regulations. Do not

empty into drains.[5] Uncleaned containers should be handled as the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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